Cas no 330953-79-2 (Carbamic acid,(5-fluoro-1H-imidazol-4-yl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(5-fluoro-1H-imidazol-4-yl)-, 1,1-dimethylethyl ester (9CI) structure
330953-79-2 structure
Product Name:Carbamic acid,(5-fluoro-1H-imidazol-4-yl)-, 1,1-dimethylethyl ester (9CI)
CAS No:330953-79-2
MF:C8H12FN3O2
MW:201.198184967041
CID:301731
PubChem ID:545438
Update Time:2025-04-19

Carbamic acid,(5-fluoro-1H-imidazol-4-yl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(5-fluoro-1H-imidazol-4-yl)-, 1,1-dimethylethyl ester (9CI)
    • ZRIGANYWEOWTHL-UHFFFAOYSA-N
    • Imidazole, 5-t-buyloxycarbonylamino-4-fluoro-
    • 330953-79-2
    • tert-butyl (5-fluoro-1H-imidazol-4-yl)carbamate
    • tert-Butyl 4-fluoro-1H-imidazol-5-ylcarbamate #
    • Inchi: 1S/C8H12FN3O2/c1-8(2,3)14-7(13)12-6-5(9)10-4-11-6/h4H,1-3H3,(H,10,11)(H,12,13)
    • InChI Key: ZRIGANYWEOWTHL-UHFFFAOYSA-N
    • SMILES: FC1=C(N=CN1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 201.09135480g/mol
  • Monoisotopic Mass: 201.09135480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67Ų

Carbamic acid,(5-fluoro-1H-imidazol-4-yl)-, 1,1-dimethylethyl ester (9CI) Related Literature

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